Cas no 67294-61-5 (1,3,6-NAPHTHALENETRISULFONYL TRICHLORIDE)

• Product Name: 1,3,6-NAPHTHALENETRISULFONYL TRICHLORIDE
• CAS No: 67294-61-5
• MF: C₁₀H₅Cl₃O₆S₃
• MW: 423.697096586227
• CID: 3185979
• PubChem ID: 12573611
• Update Time: 2025-05-20

1,3,6-NAPHTHALENETRISULFONYL TRICHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1,3,6-NAPHTHALENETRISULFONYL TRICHLORIDE
• ZBJSGOMTEOPTBH-UHFFFAOYSA-N
• 110-999-6
• 67294-61-5
• naphthalene-1,3,6-trisulfonylchloride
• Naphthalene-1,3,6-trisulfonyl trichloride
• 1,3,6-naphthalenetrisulfonyl chloride
• CS-0376196
• SCHEMBL306373

• Inchi： 1S/C10H5Cl3O6S3/c11-20(14,15)7-1-2-9-6(3-7)4-8(21(12,16)17)5-10(9)22(13,18)19/h1-5H
• InChI Key： ZBJSGOMTEOPTBH-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=C2C=C(C=CC2=1)S(=O)(=O)Cl)S(=O)(=O)Cl)(=O)=O

Computed Properties

• Exact Mass: 421.831384Da
• Monoisotopic Mass: 421.831384Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 128Ų

Additional information on 1,3,6-NAPHTHALENETRISULFONYL TRICHLORIDE

Introduction to 1,3,6-Naphthalenetrisulfonic Acid Trichloride (CAS No: 67294-61-5) and Its Emerging Applications in Chemical Biology

The compound 1,3,6-naphthalenetrisulfonic acid trichloride (CAS No: 67294-61-5) represents a fascinating molecular entity with a rich structural framework and diverse functional attributes. This trisulfonated derivative of naphthalene has garnered significant attention in the chemical and pharmaceutical industries due to its unique reactivity and potential applications in drug discovery, material science, and catalysis. The presence of multiple sulfonic acid groups and chlorine substituents endows this compound with enhanced solubility in polar solvents and a heightened ability to engage in various chemical transformations.

From a structural perspective, the 1,3,6-naphthalenetrisulfonic acid trichloride molecule consists of a naphthalene core substituted with three sulfonic acid (-SO₃H) groups and three chlorine atoms. This arrangement imparts a high degree of polarity to the molecule, making it an excellent candidate for applications involving ionic interactions and hydrogen bonding. The symmetric distribution of these functional groups also contributes to its crystalline properties, which are often exploited in solid-state applications.

In recent years, the 1,3,6-naphthalenetrisulfonic acid trichloride has been explored as a key intermediate in the synthesis of various bioactive molecules. Its ability to act as a sulfonating agent has made it particularly valuable in the preparation of sulfonamides, which are widely used as pharmaceuticals due to their antimicrobial and anti-inflammatory properties. Furthermore, the chlorine atoms on the molecule can participate in nucleophilic substitution reactions, allowing for further functionalization and the creation of more complex derivatives.

One of the most compelling aspects of 1,3,6-naphthalenetrisulfonic acid trichloride is its role in medicinal chemistry. Researchers have leveraged its scaffold to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in generating potent inhibitors of enzymes involved in cancer metabolism. The sulfonic acid groups facilitate strong binding interactions with biological targets, while the chlorine atoms can be strategically positioned to modulate activity and selectivity.

The compound's reactivity also makes it an attractive candidate for catalytic applications. In particular, its ability to act as a ligand or co-catalyst has been investigated in transition metal-catalyzed reactions. These reactions often require highly polar substrates to facilitate coordination and turnover, making 1,3,6-naphthalenetrisulfonic acid trichloride an ideal choice. Recent advances in green chemistry have further highlighted its potential as a sustainable alternative to traditional catalysts by improving reaction efficiency and reducing waste.

Another area where 1,3,6-naphthalenetrisulfonic acid trichloride has shown promise is in materials science. Its high thermal stability and compatibility with polymers have led to its incorporation into advanced coatings and adhesives. These materials benefit from the compound's ability to enhance mechanical strength while maintaining flexibility. Additionally, its luminescent properties have been explored for use in optoelectronic devices, where it can serve as a host material for organic light-emitting diodes (OLEDs).

The synthesis of 1,3,6-naphthalenetrisulfonic acid trichloride typically involves the chlorination of pre-existing sulfonated naphthalene derivatives followed by purification steps. Advances in synthetic methodologies have enabled more efficient production routes, reducing costs and improving yields. These improvements are crucial for scaling up production for industrial applications while maintaining high purity standards.

From an environmental standpoint, efforts are ongoing to minimize the ecological impact of processes involving 1,3,6-naphthalenetrisulfonic acid trichloride. Researchers are developing greener synthetic pathways that reduce reliance on hazardous reagents and improve waste management. For example, solvent-free reactions or the use of biodegradable catalysts are being explored as alternatives to traditional methods.

The future prospects for 1,3,6-naphthalenetrisulfonic acid trichloride are vast and multifaceted. As our understanding of its chemical behavior deepens through ongoing research efforts, new applications will undoubtedly emerge. Whether it continues to play a pivotal role in drug development or finds novel uses in materials engineering, one thing remains certain: this versatile compound will remain at the forefront of scientific innovation for years to come.